1-[1,1,1,3,3,3-Hexafluoro-2-(trifluoromethyl)propan-2-yl]sulfanyl-4-nitrobenzene

• IUPAC Name: 1-[1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl]sulfanyl-4-nitrobenzene
• InChI: InChI=1S/C10H4F9NO2S/c11-8(12,13)7(9(14,15)16,10(17,18)19)23-6-3-1-5(2-4-6)20(21)22/h1-4H
• InChI Key: NKPKJMFZEMYHNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])SC(C(F)(F)F)(C(F)(F)F)C(F)(F)F
• Molecular Formula: C10H4F9NO2S
• Molecular Weight: 373.20 g/mol

Description

1-[1,1,1,3,3,3-Hexafluoro-2-(trifluoromethyl)propan-2-yl]sulfanyl-4-nitrobenzene is a fluorinated aromatic compound known for its unique chemical properties. The presence of multiple fluorine atoms and a nitro group makes it highly reactive and useful in various chemical applications. This compound is often utilized in advanced organic synthesis and materials science due to its stability and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[1,1,1,3,3,3-Hexafluoro-2-(trifluoromethyl)propan-2-yl]sulfanyl-4-nitrobenzene typically involves the following steps:

Starting Materials: The synthesis begins with 1,1,1,3,3,3-Hexafluoro-2-(trifluoromethyl)propan-2-ol and 4-nitrobenzenethiol.

Reaction Conditions: The reaction is carried out under anhydrous conditions to prevent hydrolysis. A suitable solvent such as dichloromethane or tetrahydrofuran is used.

Catalysts: A base such as triethylamine is often employed to facilitate the reaction.

Procedure: The 1,1,1,3,3,3-Hexafluoro-2-(trifluoromethyl)propan-2-ol is reacted with 4-nitrobenzenethiol in the presence of the base and solvent. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions: 1-[1,1,1,3,3,3-Hexafluoro-2-(trifluoromethyl)propan-2-yl]sulfanyl-4-nitrobenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the nitro group can be achieved using reducing agents like tin(II) chloride or iron in acidic conditions, leading to the formation of the corresponding amine.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Tin(II) chloride, iron, hydrochloric acid.

Substitution: Nitric acid, sulfuric acid, halogens.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Nitrated or halogenated derivatives.

Scientific Research Applications

1-[1,1,1,3,3,3-Hexafluoro-2-(trifluoromethyl)propan-2-yl]sulfanyl-4-nitrobenzene has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules and materials.

Biology: Investigated for its potential as a bioactive compound in drug discovery and development.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of advanced materials, such as fluorinated polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-[1,1,1,3,3,3-Hexafluoro-2-(trifluoromethyl)propan-2-yl]sulfanyl-4-nitrobenzene involves its interaction with molecular targets through its reactive functional groups. The nitro group can participate in redox reactions, while the sulfanyl group can form strong bonds with metal ions or other nucleophiles. These interactions can modulate biological pathways and chemical processes, making the compound useful in various applications.

Comparison with Similar Compounds

1,1,1,3,3,3-Hexafluoro-2-propanol: A related compound with similar fluorinated structure but different functional groups.

4-Nitrobenzenethiol: Shares the nitro and sulfanyl groups but lacks the fluorinated alkyl chain.

Uniqueness: 1-[1,1,1,3,3,3-Hexafluoro-2-(trifluoromethyl)propan-2-yl]sulfanyl-4-nitrobenzene is unique due to the combination of its highly fluorinated alkyl chain and the presence of both nitro and sulfanyl groups. This combination imparts distinct reactivity and stability, making it valuable in specialized chemical and industrial applications.